![molecular formula C16H22ClN3O3 B6269694 1-[4-(3-phenyl-4,5-dihydro-1,2-oxazole-5-carbonyl)-1,4-oxazepan-2-yl]methanamine hydrochloride CAS No. 2649014-56-0](/img/no-structure.png)
1-[4-(3-phenyl-4,5-dihydro-1,2-oxazole-5-carbonyl)-1,4-oxazepan-2-yl]methanamine hydrochloride
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Overview
Description
1-[4-(3-phenyl-4,5-dihydro-1,2-oxazole-5-carbonyl)-1,4-oxazepan-2-yl]methanamine hydrochloride is a useful research compound. Its molecular formula is C16H22ClN3O3 and its molecular weight is 339.8. The purity is usually 91.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of the oxazole and oxazepane rings followed by the attachment of the amine group and the carbonyl group. The final step involves the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Phenylacetic acid", "Ethyl chloroacetate", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Benzaldehyde", "2-Aminoethanol", "Sodium borohydride", "Sodium cyanoborohydride", "Sodium hydride", "2-Bromoacetic acid", "N,N-Dimethylformamide", "Triethylamine", "Acetic anhydride", "Sodium acetate", "Methanol", "Hydrochloric acid" ], "Reaction": [ "1. Condensation of phenylacetic acid and ethyl chloroacetate to form ethyl 2-phenylacetoacetate", "2. Reaction of ethyl 2-phenylacetoacetate with hydroxylamine hydrochloride and sodium hydroxide to form 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid", "3. Cyclization of 3-phenyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid with benzaldehyde and 2-aminoethanol in the presence of sodium borohydride to form 1-[4-(3-phenyl-4,5-dihydro-1,2-oxazole-5-carbonyl)-1,4-oxazepan-2-yl]ethan-1-ol", "4. Conversion of 1-[4-(3-phenyl-4,5-dihydro-1,2-oxazole-5-carbonyl)-1,4-oxazepan-2-yl]ethan-1-ol to the hydrochloride salt using hydrochloric acid" ] } | |
2649014-56-0 | |
Molecular Formula |
C16H22ClN3O3 |
Molecular Weight |
339.8 |
Purity |
91 |
Origin of Product |
United States |
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